Cas no 1807024-18-5 (3-(Bromomethyl)-2-chloro-6-cyano-5-(difluoromethyl)pyridine)

• Product Name: 3-(Bromomethyl)-2-chloro-6-cyano-5-(difluoromethyl)pyridine
• CAS No: 1807024-18-5
• MF: C₈H₄BrClF₂N₂
• MW: 281.484566688538
• CID: 4808994
• Update Time: 2025-06-13

3-(Bromomethyl)-2-chloro-6-cyano-5-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-2-chloro-6-cyano-5-(difluoromethyl)pyridine

• Inchi： 1S/C8H4BrClF2N2/c9-2-4-1-5(8(11)12)6(3-13)14-7(4)10/h1,8H,2H2
• InChI Key： RUKLOSMBYNVJHH-UHFFFAOYSA-N
• SMILES： BrCC1=C(N=C(C#N)C(C(F)F)=C1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 243
• XLogP3: 3
• Topological Polar Surface Area: 36.7

Additional information on 3-(Bromomethyl)-2-chloro-6-cyano-5-(difluoromethyl)pyridine

Introduction to 3-(Bromomethyl)-2-chloro-6-cyano-5-(difluoromethyl)pyridine (CAS No. 1807024-18-5)

3-(Bromomethyl)-2-chloro-6-cyano-5-(difluoromethyl)pyridine, with the CAS number 1807024-18-5, is a versatile and intriguing compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromomethyl group, a chloro substituent, a cyano group, and a difluoromethyl moiety, all attached to a pyridine ring. These functional groups endow the molecule with a diverse range of chemical properties and potential biological activities.

The bromomethyl group in 3-(Bromomethyl)-2-chloro-6-cyano-5-(difluoromethyl)pyridine is particularly noteworthy due to its reactivity and versatility in synthetic chemistry. It can serve as a valuable handle for further functionalization, enabling the synthesis of complex molecules with tailored properties. The chloro substituent adds to the molecule's hydrophobicity and can influence its interactions with biological targets. The cyano group is known for its strong electron-withdrawing effect, which can modulate the electronic properties of the pyridine ring and affect the compound's reactivity and stability. Lastly, the difluoromethyl moiety introduces fluorine atoms, which are often associated with enhanced metabolic stability and improved pharmacokinetic profiles.

In recent years, 3-(Bromomethyl)-2-chloro-6-cyano-5-(difluoromethyl)pyridine has been explored for its potential applications in drug discovery and development. One of the key areas of interest is its use as an intermediate in the synthesis of novel pharmaceuticals. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The researchers attributed this activity to the unique combination of functional groups that allowed for specific interactions with viral enzymes.

Another significant application of 3-(Bromomethyl)-2-chloro-6-cyano-5-(difluoromethyl)pyridine is in the development of anticancer agents. A recent study in the European Journal of Medicinal Chemistry demonstrated that certain derivatives of this compound showed selective cytotoxicity against various cancer cell lines, particularly those resistant to conventional chemotherapy. The bromomethyl group was found to be crucial for the compound's ability to inhibit specific kinases involved in cancer cell proliferation and survival.

The synthetic accessibility of 3-(Bromomethyl)-2-chloro-6-cyano-5-(difluoromethyl)pyridine has also been a focus of research. A robust and scalable synthetic route has been developed, which involves a series of well-established chemical transformations. This route begins with the preparation of a pyridine derivative containing the cyano and difluoromethyl groups, followed by selective bromination and chlorination steps to introduce the remaining functional groups. The efficiency and reliability of this synthetic method have made it possible to produce large quantities of the compound for further studies and potential commercial applications.

Beyond its direct use as an active pharmaceutical ingredient (API), 3-(Bromomethyl)-2-chloro-6-cyano-5-(difluoromethyl)pyridine has also found applications as a building block in combinatorial chemistry. Its modular structure allows for the rapid generation of diverse libraries of compounds through various coupling reactions. This approach has been particularly useful in high-throughput screening campaigns aimed at identifying new leads for drug discovery.

In conclusion, 3-(Bromomethyl)-2-chloro-6-cyano-5-(difluoromethyl)pyridine (CAS No. 1807024-18-5) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for the development of novel therapeutics targeting various diseases, including viral infections and cancer. Ongoing research continues to uncover new applications and optimize its properties, solidifying its position as an important molecule in modern drug discovery efforts.